Cas no 220844-59-7 (5-Methoxyquinolin-4-amine)

• Product Name: 5-Methoxyquinolin-4-amine
• CAS No: 220844-59-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5086132
• PubChem ID: 18475640
• Update Time: 2026-03-02

5-Methoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxyquinolin-4-amine
• 4-Quinolinamine, 5-methoxy-
• D87198
• SCHEMBL3574247
• 220844-59-7
• starbld0016082
• 5-Methoxyquinolin-4-amine

• Inchi： 1S/C10H10N2O/c1-13-9-4-2-3-8-10(9)7(11)5-6-12-8/h2-6H,1H3,(H2,11,12)
• InChI Key： PJDFSPWLDZBWIX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C1=C(C=CN=2)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 5-Methoxyquinolin-4-amine

5-Methoxyquinolin-4-amine: A Comprehensive Overview

5-Methoxyquinolin-4-amine (CAS No. 220844-59-7) is a structurally unique compound belonging to the quinoline family of heterocyclic aromatic compounds. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology, material science, and organic synthesis. The molecule consists of a quinoline ring system with a methoxy group at the 5-position and an amino group at the 4-position, making it a versatile platform for further functionalization and exploration.

The synthesis of 5-Methoxyquinolin-4-amine has been optimized through various methodologies, including one-pot synthesis and microwave-assisted reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more accessible for research and industrial applications. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of anti-cancer agents and neuroprotective drugs.

One of the most promising areas of research involving 5-Methoxyquinolin-4-amine is its application in drug discovery. Researchers have explored its ability to inhibit key enzymes and receptors associated with diseases such as Alzheimer's, Parkinson's, and various cancers. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by targeting COX-2 enzymes, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, 5-Methoxyquinolin-4-amine has also found utility in material science. Its aromaticity and functional groups make it an ideal candidate for constructing advanced materials such as organic semiconductors and sensors. Recent advancements in this field have leveraged the compound's electronic properties to develop high-performance organic light-emitting diodes (OLEDs) and flexible electronics.

The toxicity profile of 5-Methoxyquinolin-4-amine has been extensively studied to ensure its safe use in biological systems. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a favorable candidate for further clinical trials. However, ongoing research is focused on optimizing its bioavailability and reducing any potential side effects to enhance its suitability for human use.

From a synthetic chemistry perspective, 5-Methoxyquinolin-4-amine serves as a valuable intermediate for constructing complex molecular architectures. Its reactivity under various reaction conditions allows chemists to explore diverse pathways for creating novel compounds with tailored properties. For example, recent work has demonstrated the use of this compound in click chemistry reactions to construct macrocyclic structures with potential applications in drug delivery systems.

In conclusion, 5-Methoxyquinolin-4-amine (CAS No. 220844-59-7) stands out as a multifaceted compound with immense potential across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmacology, material science, and organic synthesis.